benzyl N-[4-(4-hydroxyphenyl)phenyl]carbamate
Catalog No.
S6614302
CAS No.
1261900-43-9
M.F
C20H17NO3
M. Wt
319.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1261900-43-9
Product Name
benzyl N-[4-(4-hydroxyphenyl)phenyl]carbamate
IUPAC Name
benzyl N-[4-(4-hydroxyphenyl)phenyl]carbamate
Molecular Formula
C20H17NO3
Molecular Weight
319.4 g/mol
InChI
InChI=1S/C20H17NO3/c22-19-12-8-17(9-13-19)16-6-10-18(11-7-16)21-20(23)24-14-15-4-2-1-3-5-15/h1-13,22H,14H2,(H,21,23)
InChI Key
XSSONJHGZYDDKD-UHFFFAOYSA-N
SMILES
C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=CC=C(C=C3)O
Canonical SMILES
C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=CC=C(C=C3)O
Organic Synthesis
The presence of the amine and phenol groups suggests potential use as a building block in organic synthesis. The Cbz (carbobenzyloxy) protecting group can be used to selectively modify the amine functionality while leaving the phenol intact. This allows for further elaboration to create more complex molecules ().
Polymer Chemistry
The combination of amine and phenol functionalities could be useful for the design of new polymers. The amine group can participate in condensation reactions to form linkages within the polymer backbone, while the phenol group may contribute to hydrogen bonding interactions that influence the polymer's properties.
Medicinal Chemistry
XLogP3
4.3
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
2
Exact Mass
319.12084340 g/mol
Monoisotopic Mass
319.12084340 g/mol
Heavy Atom Count
24
Dates
Last modified: 11-23-2023
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